Sodium tantalum(5+) fluoride (1/1/6)

• CAS No.: 17456-13-2
• Molecular Formula: F6NaTa
• Molecular Weight: 317.9281 g/mol
• IUPAC Name: sodium;tantalum(5+);hexafluoride
• InChI: InChI=1S/6FH.Na.Ta/h6*1H;;/q;;;;;;+1;+5/p-6
• InChI Key: JHDVAGRZMNESMW-UHFFFAOYSA-H
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Na+].[Ta+5]

Description

Sodium tantalum(5+) fluoride (1/1/6) is a chemical compound with the formula NaTaF₆. It is a complex fluoride of sodium and tantalum, where tantalum is in the +5 oxidation state. This compound is known for its unique properties and applications in various fields, including materials science and chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium tantalum(5+) fluoride can be synthesized through the reaction of tantalum pentafluoride (TaF₅) with sodium fluoride (NaF) in an appropriate solvent. The reaction typically occurs under controlled conditions to ensure the formation of the desired product:

$$\text{TaF}_5 + \text{NaF} \rightarrow \text{NaTaF}_6$$TaF5​+NaF→NaTaF6​

Industrial Production Methods: Industrial production of sodium tantalum(5+) fluoride often involves the reduction of complex oxyfluoride compounds with sodium. This method allows for the fabrication of finely dispersed tantalum powder, which can be further processed to obtain sodium tantalum(5+) fluoride .

Types of Reactions:

Oxidation and Reduction: Sodium tantalum(5+) fluoride can undergo redox reactions, particularly involving the reduction of tantalum from its +5 oxidation state.

Substitution Reactions: This compound can participate in substitution reactions where fluoride ions are replaced by other ligands.

Common Reagents and Conditions:

Fluorinating Agents: Reagents like hydrogen fluoride (HF) and other fluoride sources are commonly used in reactions involving sodium tantalum(5+) fluoride.

Catalysts: Tantalum pentafluoride (TaF₅) itself can act as a catalyst in various chemical reactions, including alkylation and protonation reactions.

Major Products:

Tantalum Compounds: Reactions involving sodium tantalum(5+) fluoride often yield other tantalum-based compounds, such as tantalum oxides and other fluorides.

Scientific Research Applications

Sodium tantalum(5+) fluoride has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other tantalum compounds and as a catalyst in various chemical reactions.

Materials Science: The compound is utilized in the production of high-purity tantalum powders, which are essential for the development of advanced materials and electronic components.

Industry: Sodium tantalum(5+) fluoride is employed in the petrochemical industry as a catalyst for alkylation and other processes.

Mechanism of Action

The mechanism by which sodium tantalum(5+) fluoride exerts its effects is primarily through its role as a fluoride source and a catalyst. The compound can facilitate various chemical reactions by providing fluoride ions or by stabilizing reaction intermediates. In catalytic processes, it often interacts with molecular targets such as alkanes, alkenes, and aromatic compounds, promoting their transformation into desired products .

Comparison with Similar Compounds

Potassium Tantalum Fluoride (K₂TaF₇): Similar to sodium tantalum(5+) fluoride, this compound is used in the production of tantalum metal and as a catalyst in chemical reactions.

Niobium Pentafluoride (NbF₅): Niobium pentafluoride shares similar chemical properties with tantalum pentafluoride and is used in similar applications.

Uniqueness: Sodium tantalum(5+) fluoride is unique due to its specific combination of sodium and tantalum in a fluoride matrix, which imparts distinct chemical and physical properties. Its ability to act as a catalyst in various industrial processes and its role in the synthesis of high-purity tantalum powders highlight its importance in both research and industry.